Cas no 2138030-89-2 (1,4-dimethyl-3-(2-methylcyclohexyl)-1H-pyrazol-5-amine)

• Product Name: 1,4-dimethyl-3-(2-methylcyclohexyl)-1H-pyrazol-5-amine
• CAS No: 2138030-89-2
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6493202
• PubChem ID: 165492942
• Update Time: 2025-05-19

1,4-dimethyl-3-(2-methylcyclohexyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-3-(2-methylcyclohexyl)-1H-pyrazol-5-amine
• 2138030-89-2
• EN300-1152530

• Inchi： 1S/C12H21N3/c1-8-6-4-5-7-10(8)11-9(2)12(13)15(3)14-11/h8,10H,4-7,13H2,1-3H3
• InChI Key： HUJTTXJXFCFYBG-UHFFFAOYSA-N
• SMILES： CC1CCCCC1C2=NN(C(=C2C)N)C

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,4-dimethyl-3-(2-methylcyclohexyl)-1H-pyrazol-5-amine

1,4-Dimethyl-3-(2-Methylcyclohexyl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

1,4-Dimethyl-3-(2-Methylcyclohexyl)-1H-Pyrazol-5-Amine (CAS No. 2138030-89-2) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of methyl groups and a cyclohexyl substituent in its structure introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The pyrazole ring in this compound plays a crucial role in its reactivity and stability. Pyrazoles are known for their ability to form hydrogen bonds and participate in π-π interactions, which are essential for many chemical reactions. The methyl groups at positions 1 and 4 of the pyrazole ring contribute to the molecule's hydrophobicity, while the 2-methylcyclohexyl group at position 3 adds bulkiness to the structure. This combination of features makes 1,4-Dimethyl-3-(2-Methylcyclohexyl)-1H-Pyrazol-5-Amine a versatile building block for synthesizing more complex molecules.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a ligand in metal complexes has been explored in the context of catalysis and enzyme inhibition. For instance, researchers have investigated its role as a chelating agent in transition metal complexes, which could have applications in medicinal chemistry. The cyclohexyl group in the molecule has been shown to enhance bioavailability when incorporated into drug candidates, making it an attractive option for pharmaceutical developers.

In addition to its role in drug discovery, 1,4-Dimethyl-3-(2-Methylcyclohexyl)-1H-Pyrazol-5-Amine has also been studied for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. The molecule's ability to undergo redox reactions under specific conditions has been leveraged to create novel materials with tailored electronic properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. Various methods have been reported in the literature, including condensation reactions between carbonyl compounds and hydrazines or amidoximes. The introduction of the methyl groups and the cyclohexyl group is achieved through subsequent alkylation or coupling reactions. Recent advancements in catalytic methods have made these synthesis routes more efficient and scalable.

One area where this compound has shown promise is in its use as an intermediate for synthesizing bioactive molecules. Its ability to undergo nucleophilic aromatic substitution reactions under mild conditions has been exploited to create derivatives with enhanced biological activity. For example, researchers have successfully synthesized analogs that exhibit potent anti-inflammatory and antioxidant properties.

The structural versatility of 1,4-Dimethyl-3-(2-Methylcyclohexyl)-1H-Pyrazol-5-Amine also makes it a valuable tool in combinatorial chemistry. By modifying the substituents on the pyrazole ring or altering the cyclohexyl group, chemists can generate libraries of compounds with diverse properties. This approach has been instrumental in identifying new leads for drug development.

In conclusion, 1,4-Dimethyl-3-(2-Methylcyclohexyl)-1H-Pyrazol-5-Amine (CAS No. 2138030-89-2) is a multifaceted compound with applications spanning organic chemistry, materials science, and pharmacology. Its unique structure and reactivity make it an invaluable molecule for researchers seeking to develop novel materials and drugs. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various scientific disciplines.